Cas no 1803760-18-0 (3-Cyano-4-methoxy-2-methylbenzoic acid)
3-Cyano-4-methoxy-2-methylbenzoic acid is a versatile organic compound with a distinct structural arrangement. Its presence of a cyano and methoxy group, along with a methyl substituent, provides unique chemical properties. This compound is valued for its potential in various synthetic applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Its structural diversity and reactivity make it a valuable intermediate in organic synthesis.
1803760-18-0 structure
Product Name:3-Cyano-4-methoxy-2-methylbenzoic acid
CAS No:1803760-18-0
MF:C10H9NO3
MW:191.183362722397
CID:5001859
Update Time:2025-06-18
3-Cyano-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-4-methoxy-2-methylbenzoic acid
- 3-Cyano-4-methoxy-2-methylbenzoic acid
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- Inchi: 1S/C10H9NO3/c1-6-7(10(12)13)3-4-9(14-2)8(6)5-11/h3-4H,1-2H3,(H,12,13)
- InChI Key: VPSVUVXKQWGGIR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(=O)O)=C(C)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 1.5
- Topological Polar Surface Area: 70.3
3-Cyano-4-methoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013894-1g |
3-Cyano-4-methoxy-2-methylbenzoic acid |
1803760-18-0 | 97% | 1g |
1,549.60 USD | 2021-07-05 |
3-Cyano-4-methoxy-2-methylbenzoic acid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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